4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H15FN2O4S/c1-23-17-4-2-3-5-19(17)27-18-11-8-14(12-16(18)20(23)24)22-28(25,26)15-9-6-13(21)7-10-15/h2-12,22H,1H3
• InChI Key: PMAWQEJQRBDRKV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H15FN2O4S
• Molecular Weight: 398.4 g/mol

Description

This compound, also known as 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, is a derivative of dibenzo[b,f][1,4]oxazepine. It has a molecular formula of C20H15FN2O4S, an average mass of 398.408 Da, and a mono-isotopic mass of 398.073669 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 130-132°C, a predicted boiling point of 528.2±50.0 °C, a density of 1.39 g/cm3, and a pKa of 4.24±0.10 (Predicted). It is soluble in methanol.

Scientific Research Applications

Enzyme Inhibition and Selectivity

A study by Hashimoto et al. (2002) on sulfonamide derivatives, including compounds structurally related to 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, showed that the introduction of a fluorine atom can significantly increase COX-1/COX-2 selectivity for cyclooxygenase inhibitors. This enhancement in selectivity has implications for developing anti-inflammatory drugs with reduced side effects (Hashimoto et al., 2002).

Anticancer Activity

Research conducted by Hutchinson et al. (2001) explored the synthesis and biological properties of fluorinated benzothiazole derivatives. These compounds exhibited potent cytotoxicity in vitro against specific cancer cell lines, suggesting a potential pathway for developing new anticancer therapies (Hutchinson et al., 2001).

Environmental Presence and Extraction Techniques

Speltini et al. (2016) developed a novel method for extracting and determining the presence of various benzothiazole and benzenesulfonamide compounds, including those structurally similar to 4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide, in soil samples. This research highlights the environmental occurrence of these compounds and advances in analytical methods for their detection (Speltini et al., 2016).

Novel Synthetic Approaches

Ouyang et al. (1999) reported on the efficient synthesis of dibenz[b,f]oxazepin-11(10H)-ones, which are structurally related to the compound , using SNAr methodology. This work provides insights into novel synthetic pathways for creating complex molecules with potential biological activities (Ouyang et al., 1999).

Therapeutic Applications and Mechanisms

Tsai et al. (2016) synthesized novel aminothiazole-paeonol derivatives showing significant anticancer activity, indicating the therapeutic potential of sulfonamide-based compounds in treating various cancers (Tsai et al., 2016).